2-Chloroethcathinone (hydrochloride)
2-Chloroethcathinone (hydrochloride)
2-Chloroethcathinone (hydrochloride) (Item No. 21260) is an analytical reference standard that is structurally categorized as a cathinone. Although its metabolism, excretion, and biological availability have been reported, the physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
879660-23-8
VCID:
VC0163041
InChI:
InChI=1S/C11H14ClNO.ClH/c1-3-13-8(2)11(14)9-6-4-5-7-10(9)12;/h4-8,13H,3H2,1-2H3;1H
SMILES:
CCNC(C)C(=O)C1=CC=CC=C1Cl.Cl
Molecular Formula:
C11H14ClNO • HCl
Molecular Weight:
248.2
2-Chloroethcathinone (hydrochloride)
CAS No.: 879660-23-8
Reference Standards
VCID: VC0163041
Molecular Formula: C11H14ClNO • HCl
Molecular Weight: 248.2
CAS No. | 879660-23-8 |
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Product Name | 2-Chloroethcathinone (hydrochloride) |
Molecular Formula | C11H14ClNO • HCl |
Molecular Weight | 248.2 |
IUPAC Name | 1-(2-chlorophenyl)-2-(ethylamino)propan-1-one;hydrochloride |
Standard InChI | InChI=1S/C11H14ClNO.ClH/c1-3-13-8(2)11(14)9-6-4-5-7-10(9)12;/h4-8,13H,3H2,1-2H3;1H |
Standard InChIKey | ZLOQLMSNDDSORZ-UHFFFAOYSA-N |
SMILES | CCNC(C)C(=O)C1=CC=CC=C1Cl.Cl |
Description | 2-Chloroethcathinone (hydrochloride) (Item No. 21260) is an analytical reference standard that is structurally categorized as a cathinone. Although its metabolism, excretion, and biological availability have been reported, the physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications. |
Synonyms | 2-CEC |
Reference | 1.Beckett, A.H. and Hossie, R.D. Metabolism, excretion and biological availability of 4/'-chloro-2-ethylaminopropiophenone. Journal of Pharmacy and Pharmacology 21: Suppl, 157-161 (1969). |
PubChem Compound | 137699703 |
Last Modified | Nov 11 2021 |
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